Cas no 74016-87-8 (1H-Cycloprop[e]azulene,decahydro-3,3,7b-trimethyl-5-methylene-, (1aS,4aS,7aR,7bR)-)
74016-87-8 structure
Product Name:1H-Cycloprop[e]azulene,decahydro-3,3,7b-trimethyl-5-methylene-, (1aS,4aS,7aR,7bR)-
1H-Cycloprop[e]azulene,decahydro-3,3,7b-trimethyl-5-methylene-, (1aS,4aS,7aR,7bR)- Chemical and Physical Properties
Names and Identifiers
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- 1H-Cycloprop[e]azulene,decahydro-3,3,7b-trimethyl-5-methylene-, (1aS,4aS,7aR,7bR)-
- 1H-Cycloprop(e)azulene, decahydro-3,3,7b-trimethyl-5-methylene-, (1aS,4aS,7aR,7bR)-
- DTXSID90995315
- CHEMBL5186137
- 74016-87-8
- 3,3,7b-Trimethyl-5-methylidenedecahydro-1H-cyclopropa[e]azulene
- 9(15)-Africanene
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- Inchi: 1S/C15H24/c1-10-5-6-13-12(10)9-14(2,3)7-11-8-15(11,13)4/h11-13H,1,5-9H2,2-4H3/t11-,12+,13+,15+/m0/s1
- InChI Key: WXGMXZIDGRJJPK-KYEXWDHISA-N
- SMILES: [C@]12(C)[C@@H]3CCC(=C)[C@H]3CC(C)(C)C[C@H]1C2
Computed Properties
- Exact Mass: 204.187800766g/mol
- Monoisotopic Mass: 204.187800766g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 312
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 0Ų
1H-Cycloprop[e]azulene,decahydro-3,3,7b-trimethyl-5-methylene-, (1aS,4aS,7aR,7bR)- Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
74016-87-8 (1H-Cycloprop[e]azulene,decahydro-3,3,7b-trimethyl-5-methylene-, (1aS,4aS,7aR,7bR)-) Related Products
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- 2009-00-9(Bicyclo[3.1.0]hexane,4-methylene-1-(1-methylethyl)-, (1R,5R)-)
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